Cas no 2172579-54-1 (2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 2172579-54-1
• MF: C₁₂H₂₄N₄
• MW: 224.345762252808
• CID: 6557510
• PubChem ID: 164663725
• Update Time: 2025-05-26

2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• EN300-1597937
• 2172579-54-1

• Inchi： 1S/C12H24N4/c1-3-5-6-10-16-12(7-4-2)11(8-9-13)14-15-16/h3-10,13H2,1-2H3
• InChI Key： PLMDWJNSKZWXOD-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C(=C(CCN)N=N1)CCC

Computed Properties

• Exact Mass: 224.20009678g/mol
• Monoisotopic Mass: 224.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

Introduction to 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 2172579-54-1)

2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With a CAS number of 2172579-54-1, this molecule represents a fascinating intersection of heterocyclic chemistry and pharmacology. The presence of a triazole ring fused with alkyl chains enhances its molecular complexity, making it a candidate for further exploration in drug discovery and development.

The compound's structure consists of an ethylamine side chain attached to a pentyl-substituted triazole core, which is further modified by a propyl group at the 5-position. This arrangement contributes to its distinct physicochemical properties, including solubility, lipophilicity, and potential metabolic stability. Such characteristics are critical in determining its suitability for various therapeutic applications.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles as antimicrobial agents, anti-inflammatory drugs, and even as precursors to more complex pharmacophores. The specific modifications present in 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine make it an intriguing subject for further study.

One of the most compelling aspects of this compound is its potential interaction with biological targets. The triazole ring is known to exhibit favorable binding properties with enzymes and receptors, which can be leveraged to develop novel therapeutic agents. Additionally, the alkyl substituents may influence the compound's pharmacokinetic profile, affecting its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine with greater accuracy. By employing techniques such as molecular docking and virtual screening, scientists can identify potential binding interactions with target proteins. These computational approaches have accelerated the drug discovery process and have been instrumental in identifying promising candidates for further experimental validation.

The synthesis of 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed reactions and multi-step synthetic routes have enabled chemists to construct intricate molecular frameworks efficiently. The optimization of these synthetic protocols is crucial for large-scale production and further exploration of the compound's properties.

From a medicinal chemistry perspective, the exploration of triazole derivatives continues to be a vibrant area of research. The versatility of the triazole core allows for diverse structural modifications, each potentially yielding novel compounds with distinct biological activities. For instance, studies have shown that certain triazole-containing molecules exhibit potent antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication.

The incorporation of alkyl chains into the triazole framework can further modulate the compound's pharmacological effects. In some cases, these modifications enhance binding affinity to specific targets while minimizing off-target interactions. This balance is essential for developing drugs with high efficacy and low toxicity. The work done on compounds like 2-(1-pentyl-5-propyl-1H-1,2,3-triazol-4-ylylanthanamidine) provides valuable insights into how structural features can be tailored to achieve desired pharmacological outcomes.

In conclusion,2-(1-pentyl5-propyI-IH-I ,23-triazoIe4-yI)-ethan-I-amIne (CAS No 2172579 54 71 is a structurally complex organic compound with significant potential in pharmaceutical research Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents The ongoing studies on this compound highlight the importance of heterocyclic chemistry in advancing medicinal science